N1-(3-fluorophenyl)-N2-((1-isopropylpiperidin-4-yl)methyl)oxalamide

• IUPAC Name: N'-(3-fluorophenyl)-N-[(1-propan-2-ylpiperidin-4-yl)methyl]oxamide
• InChI: InChI=1S/C17H24FN3O2/c1-12(2)21-8-6-13(7-9-21)11-19-16(22)17(23)20-15-5-3-4-14(18)10-15/h3-5,10,12-13H,6-9,11H2,1-2H3,(H,19,22)(H,20,23)
• InChI Key: UOMLPZQVIFELHZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)CNC(=O)C(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C17H24FN3O2
• Molecular Weight: 321.4 g/mol

Description

N1-(3-fluorophenyl)-N2-((1-isopropylpiperidin-4-yl)methyl)oxalamide, also known as FPOP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FPOP is a small molecule probe that can be used to study protein structure and dynamics, as well as protein-ligand interactions.

Scientific Research Applications

Role of Orexin-1 Receptor Mechanisms on Compulsive Food Consumption

A study by Piccoli et al. (2012) explored the modulation of feeding, arousal, stress, and drug abuse through orexins (OX) and their receptors (OXR), implicating neural systems that motivate and reinforce drug abuse in compulsive food seeking and intake. The study evaluated the effects of various OXR antagonists in a binge eating model in female rats, highlighting the potential of selective antagonism at OX1R as a novel pharmacological treatment for binge eating and possibly other eating disorders with a compulsive component (Piccoli et al., 2012).

Synthesis of Piperidone Oxime Ethers and Their Cytotoxicity

Parthiban et al. (2011) synthesized a series of 2,6-diarylpiperidin-4-one O-methyloximes with various substituents to evaluate their in vitro antiproliferative activity against the human cervical carcinoma (HeLa) cell line. The study suggests lead molecules for further structural optimization towards anticancer drug synthesis, indicating the compound's relevance in the development of new therapeutic agents (Parthiban et al., 2011).

Discovery of Selective and Orally Efficacious Inhibitors

Schroeder et al. (2009) identified potent and selective Met kinase inhibitors with improved enzyme potency and aqueous solubility through substitution modifications. One analogue demonstrated complete tumor stasis in a Met-dependent human gastric carcinoma xenograft model, suggesting the compound's potential in cancer therapy (Schroeder et al., 2009).

Pharmacological and Behavioral Profile of ACP-103

Vanover et al. (2006) presented the in vitro and in vivo pharmacological properties of ACP-103, a potent 5-hydroxytryptamine (5-HT)2A receptor inverse agonist. The compound showed potential as an antipsychotic agent, with efficacy demonstrated in reducing hyperactivity and inducing antipsychotic-like effects in animal models, indicating its therapeutic utility in psychiatric disorders (Vanover et al., 2006).